2-[2-[5-[(1-Tert-butyl-5-chloro-6-oxopyridazin-4-yl)oxymethyl]pyridin-2-yl]oxyethoxy]ethyl 4-methylbenzenesulfonate

• IUPAC Name: 2-[2-[5-[(1-tert-butyl-5-chloro-6-oxopyridazin-4-yl)oxymethyl]pyridin-2-yl]oxyethoxy]ethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C25H30ClN3O7S/c1-18-5-8-20(9-6-18)37(31,32)36-14-12-33-11-13-34-22-10-7-19(15-27-22)17-35-21-16-28-29(25(2,3)4)24(30)23(21)26/h5-10,15-16H,11-14,17H2,1-4H3
• InChI Key: ZMOVXQCIZLSAFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCOCCOC2=NC=C(C=C2)COC3=C(C(=O)N(N=C3)C(C)(C)C)Cl
• Molecular Formula: C25H30ClN3O7S
• Molecular Weight: 552.0 g/mol

Description

2-[2-[5-[(1-Tert-butyl-5-chloro-6-oxopyridazin-4-yl)oxymethyl]pyridin-2-yl]oxyethoxy]ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C25H30ClN3O7S and its molecular weight is 552.04. The purity is usually 95%.
BenchChem offers high-quality 2-[2-[5-[(1-Tert-butyl-5-chloro-6-oxopyridazin-4-yl)oxymethyl]pyridin-2-yl]oxyethoxy]ethyl 4-methylbenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-[5-[(1-Tert-butyl-5-chloro-6-oxopyridazin-4-yl)oxymethyl]pyridin-2-yl]oxyethoxy]ethyl 4-methylbenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of related compounds, such as 4-(tert-Butyldimethylsilyl)-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine, involves SN2 reactions and intramolecular thermal Huisgen azide–alkyne cycloaddition reactions, showcasing advanced synthetic chemistry techniques (Kroņkalne, Beļaunieks, & Turks, 2022).
• The structural characterization of similar molecules, like Methylbenzenesulfonamide CCR5 Antagonists, is important for understanding their potential as drug candidates, particularly for HIV-1 infection (Cheng De-ju, 2015).

Medical Imaging Applications

• Certain analogs of the compound, like 18F-labeled pyridaben analogs, have been synthesized and evaluated as potential myocardial perfusion imaging (MPI) agents for PET scans. These studies contribute to the development of novel diagnostic tools for cardiac health assessment (Mou et al., 2012).

Catalytic and Chemical Applications

• Research into related pyridine-based ligands for the extraction of metal ions, like nickel(II) and copper(II), has applications in areas such as environmental remediation and resource recovery (Pearce et al., 2019).

Antioxidant and Antiviral Activity

• Similar compounds have been evaluated for their potential as antioxidants and corrosion inhibitors in industrial applications, such as in gasoline lubricating oil, which can extend the lifespan of mechanical components (Habib, Hassan, & El‐Mekabaty, 2014).
• N-Substituted pyrimidine acyclic nucleosides, synthesized from related compounds, have been tested for antiviral activity against hepatitis B virus, demonstrating potential medical applications (Abdel-Rahman, Zeid, Barakat, & El‐Sayed, 2009).